Cas no 574001-77-7 (Benzonitrile, 4-[(3-hydroxy-2-naphthalenyl)carbonyl]-)

• Product Name: Benzonitrile, 4-[(3-hydroxy-2-naphthalenyl)carbonyl]-
• CAS No: 574001-77-7
• MF: C₁₈H₁₁NO₂
• MW: 273.285444498062
• CID: 1603946
• Update Time: 2024-09-12

Benzonitrile, 4-[(3-hydroxy-2-naphthalenyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(3-hydroxy-2-naphthalenyl)carbonyl]-

• Inchi： 1S/C18H11NO2/c19-11-12-5-7-13(8-6-12)18(21)16-9-14-3-1-2-4-15(14)10-17(16)20/h1-10,20H
• InChI Key： NLDFDPQFFZTTFQ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(C2=C(O)C=C3C(=C2)C=CC=C3)=O)C=C1

Computed Properties

• Exact Mass: 273.07903

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 485.0±25.0 °C(Predicted)
• PSA: 61.09
• pka: 8.26±0.40(Predicted)